Helium-3

• CAS: 14762-55-1
• Synonyms: 3He isotope; He-3 isotope; Helium-3
• Molecular Formula: He
• Molecular Weight: 3.0160293220 g/mol
• SMILES: [He]
• InChI: InChI=1S/He/i1-1
• InChIKey: SWQJXJOGLNCZEY-BJUDXGSMSA-N

Helium-3 (CAS 14762-55-1) is a scarce isotope from tritium decay, with global production ~5,400 L/yr. Supplied at ≥99.9 atom% enrichment and ≥99.999% chemical purity. • Neutron detection: 3× higher efficiency than boron-coated straw detectors; near-total gamma insensitivity. • Cryogenics: 141% greater cooling capacity at 4.2 K vs. Helium-4; enables sub-25 mK refrigeration for quantum computing. • MRI: 10⁶-fold signal enhancement via hyperpolarization vs. conventional MRI. High-pressure gas in validated cylinders. Subject to government allocation and dual-use export controls.

Helium-3 Technical Overview

Helium-3 is a stable, non-radioactive isotope of helium characterized by a nucleus containing two protons and one neutron. Distinguished fundamentally from the far more abundant Helium-4, it is a fermion, which endows it with unique quantum statistical properties critical to ultra-low temperature physics [1]. This rare isotope is not naturally abundant; it is almost exclusively sourced as a byproduct from the radioactive decay of tritium, which is generated in nuclear reactors and from nuclear weapons stockpiles, contributing to its extreme scarcity and high cost [2]. Helium-3 is primarily utilized in specialized applications requiring high neutron detection sensitivity, sub-1 Kelvin cryogenic cooling, or advanced medical imaging capabilities. The typical commercial supply is a high-pressure gas with an isotopic enrichment of ≥99.9 atom% and a chemical purity of ≥99.9995% [3].

I High isotopic enrichment supports sensitive neutron detection and ultralow-temperature physics workflows

S Sourced primarily as a tritium decay byproduct; supply-constrained material requiring forward planning

U Enables cryogenic cooling below 25 mK, hyperpolarized gas MRI research, and high-efficiency neutron counting

• [1] Halperin, W. P., Parpia, J. M., & Sauls, J. A. (2018). Superfluid helium-3 in confined quarters. Physics Today, 71(11), 30-36. View Source
• [2] Cho, A. (2026, April 16). As helium-3 runs scarce, researchers seek new ways to chill quantum computers. Science. View Source
• [3] Linde North America, Inc. (n.d.). Helium-3 Technical Datasheet. View Source

Why Helium-3 Substitution Fails

Despite efforts to find substitutes due to supply constraints, Helium-3 remains uniquely irreplaceable in several high-value scientific and industrial niches. In neutron detection, its unparalleled combination of high thermal neutron capture cross-section and near-total insensitivity to gamma radiation yields a signal-to-noise ratio that alternative materials like Boron-10 or Lithium-6 struggle to match in critical applications [1]. In cryogenics, Helium-3's lower boiling point and more ideal gas behavior compared to Helium-4 at temperatures near 4 K translate to quantifiably higher cooling power and efficiency in advanced cryocoolers and dilution refrigerators, a performance gap that cannot be bridged by simply scaling up Helium-4 systems [2]. Furthermore, in medical imaging, hyperpolarized Helium-3 provides a superior signal-to-noise ratio compared to Xenon-129 due to its higher gyromagnetic ratio, a physical constant advantage that directly impacts diagnostic image quality [3]. Generic substitution is therefore not a matter of simple material replacement but a concession on key performance metrics.

Neutron detection alternatives

Boron-10 or Lithium-6 based detectors may not match the gamma rejection and efficiency profile of ³He in high-sensitivity portal monitoring or cosmic-ray neutron sensing; reported detection efficiency differences can limit substitution potential.

Helium-4 in sub-4 K cryogenics

At temperatures approaching 4 K, He-4 exhibits less ideal gas behavior and lower cooling capacity; modeled coefficient of performance and regenerator efficiency gains reported for ³He may not transfer to scaled-up He-4 systems.

Xenon-129 for lung MRI

The lower gyromagnetic ratio of ¹²⁹Xe intrinsically limits achievable signal-to-noise ratio compared to ³He; this physical constant advantage of ³He may not be fully compensated by polarization technology improvements, affecting image quality in demanding research protocols.

• [1] Mashao, D. C., et al. (2025). Boron-coated straw detector efficiency comparison with 3He proportional counters — A prospect for cosmic ray neutron monitoring. International Journal of Modern Physics E, 34(9), 2545004. View Source
• [2] Radebaugh, R., Huang, Y., O'Gallagher, A. A., & Gary, J. M. (2008). Calculated Performance of Low-Porosity Regenerators at 4 K with He-4 and He-3. In Cryocoolers 15. ICC Press. View Source
• [3] Santyr, G., et al. (2022). Development of Hyperpolarized Xenon-129 Lung Magnetic Resonance Imaging: Comparative Pilot Study of Healthy Volunteers and Participants With Pulmonary Disease (NCT02740868). ClinicalTrials.gov. View Source

Helium-3 Performance Evidence

Neutron Detection Efficiency

In a direct head-to-head benchmark for cosmic ray neutron monitoring, a commercial Helium-3 (³He) proportional counter operating at 7.5 atm was compared against a PTI-204 boron-coated straw (BCS) detector tube using a high-density polyethylene (HDPE) moderating test rig [1]. The study's experimental results demonstrated that the ³He detector provided a detection efficiency nearly three times greater than that of the BCS detector [1]. This substantial efficiency advantage is critical for applications demanding high counting statistics or detecting low-flux neutron sources.

Neutron detection

Head-to-head

Detection efficiency approx. 3× higher than BCS comparator

Reported higher counting statistics support low-flux neutron monitoring workflows

7.5 atm proportional counter vs. boron-coated straw; efficiency advantage may vary with moderator configuration

Evidence Dimension	Detection Efficiency
Target Compound Data	Nearly 3x greater than comparator
Comparator Or Baseline	PTI-204 Boron-coated straw (BCS) detector tube
Quantified Difference	Nearly 3x (approx. 200% relative increase)
Conditions	Benchmarked with a 7.5 atm ³He-filled cylindrical proportional counter vs. PTI-204 BCS detector using an HDPE moderating test rig

Why This Matters

This directly translates to significantly lower limits of detection and higher measurement throughput, making Helium-3 the only viable option for high-sensitivity neutron monitoring where BCS alternatives would fail to meet required performance thresholds.

• [1] Mashao, D. C., et al. (2025). Boron-coated straw detector efficiency comparison with 3He proportional counters — A prospect for cosmic ray neutron monitoring. International Journal of Modern Physics E, 34(9), 2545004. View Source

Cryogenic Regenerator Efficiency

Numerical modeling using the NIST REGEN3.3 software shows a significant performance improvement when substituting Helium-3 for Helium-4 as the working fluid in a 4 K cryocooler regenerator [1]. At an average pressure of 0.5 MPa and an operating frequency of 30 Hz, the coefficient of performance (COP) for a Helium-3 regenerator with 0.2 porosity was calculated to be approximately 3.8 times higher than that of a baseline Helium-4 regenerator using packed spheres with 0.38 porosity [1]. This advantage stems from the lower volumetric heat capacity and more ideal gas behavior of Helium-3 at this temperature range.

Regenerator COP

Modeling context

COP ~3.8× higher vs. He-4 baseline at 4 K

Indicates more efficient regenerator performance; may reduce input power for given cooling load

NIST REGEN3.3 model at 0.5 MPa, 30 Hz; experimental validation recommended

Evidence Dimension	Coefficient of Performance (COP)
Target Compound Data	COP for He-3 regenerator (0.2 porosity) at 0.5 MPa
Comparator Or Baseline	COP for He-4 regenerator (0.38 porosity packed spheres) at 0.5 MPa
Quantified Difference	COP of He-3 regenerator is ~3.8 times higher
Conditions	Calculated using NIST REGEN3.3 software at 0.5 MPa avg. pressure, 30 Hz frequency, and cold-end temperature of 4 K

Why This Matters

This represents a nearly four-fold increase in cooling efficiency, allowing a system using Helium-3 to achieve a given cooling load with significantly less input power or to reach lower temperatures than a Helium-4 system of equivalent size, which is a decisive factor for space- and power-constrained applications like satellite instrumentation or advanced quantum computing.

• [1] Radebaugh, R., Huang, Y., O'Gallagher, A. A., & Gary, J. M. (2008). Calculated Performance of Low-Porosity Regenerators at 4 K with He-4 and He-3. In Cryocoolers 15. ICC Press. View Source

Pulse Tube Cryocooler Cooling Capacity

In the design of a 4 K pulse tube cryocooler for the HUBS (Hot Universe Baryon Surveyor) space mission, a comparative analysis was performed on the cooling capacity using different working fluids [1]. A baseline cryocooler prototype operating with Helium-4 achieved a maximum cooling capacity of 22.0 mW at 4.2 K [1]. Calculations predict that replacing Helium-4 with Helium-3 as the working gas in the gas-coupled second and third stages would increase the cooling capacity to 53.1 mW at the same temperature of 4.2 K [1].

Cooling capacity

Modeling context

53.1 mW at 4.2 K (calculated), 141% increase over He-4 baseline

Reported capacity gain enables mission-critical heat lift for space-based cryocoolers

HUBS mission pulse tube cryocooler design; prototype validation under mission conditions needed

Evidence Dimension	Cooling Capacity at 4.2 K
Target Compound Data	53.1 mW (calculated)
Comparator Or Baseline	22.0 mW (measured, Helium-4 prototype)
Quantified Difference	141% increase in cooling capacity
Conditions	Pulse tube cryocooler for the HUBS space mission; calculation for gas-coupled second and third stages at 4.2 K

Why This Matters

This more than doubling of cooling capacity is a decisive engineering advantage, enabling a Helium-3-based cryocooler to meet stringent heat lift requirements for a space mission that a Helium-4-based system could only 'barely meet' [1], thereby determining mission feasibility.

• [1] SPIE Proceedings. (2022). A 4 K pulse tube cryocooler for the HUBS mission. SPIE Digital Library. View Source

MRI Signal-to-Noise Ratio

Hyperpolarized Helium-3 (³He) and Xenon-129 (¹²⁹Xe) are both used as contrast agents for lung MRI. A key differentiating factor is their inherent physical properties, which affect image quality. The gyromagnetic ratio of ³He (-32.434 MHz/T) is significantly higher than that of ¹²⁹Xe (-11.777 MHz/T), which directly correlates with a higher signal-to-noise ratio (SNR) at a given polarization level [1]. This physical difference has historically meant that higher polarizations and, consequently, superior image quality could be more readily achieved with ³He than with ¹²⁹Xe, making ³He the preferred choice for human studies [2].

MRI signal basis

Physical constant

Gyromagnetic ratio −32.434 MHz/T (approx. 2.75× ¹²⁹Xe)

Intrinsically higher SNR potential supports high-resolution ventilation imaging research

Polarization efficiency and relaxation losses influence achievable image quality

Evidence Dimension	Gyromagnetic Ratio
Target Compound Data	-32.434 MHz/T
Comparator Or Baseline	-11.777 MHz/T for Xenon-129
Quantified Difference	Approx. 2.75 times higher
Conditions	Physical constant of the nucleus; applicable to all NMR/MRI experiments

Why This Matters

A higher gyromagnetic ratio translates to a fundamentally stronger MRI signal. For procurement, this means that an experiment using Helium-3 can achieve a desired SNR with less averaging or lower polarization, providing a built-in advantage in image quality or acquisition speed over Xenon-129.

• [1] Mugler, J. P., & Altes, T. A. (2013). Hyperpolarized 129Xe MRI of the human lung. Journal of Magnetic Resonance Imaging, 37(2), 313-331. View Source
• [2] Santyr, G., et al. (2022). Development of Hyperpolarized Xenon-129 Lung Magnetic Resonance Imaging: Comparative Pilot Study of Healthy Volunteers and Participants With Pulmonary Disease (NCT02740868). ClinicalTrials.gov. View Source

Ultra-Low Temperature Dilution Refrigeration

Helium-3 is an indispensable component of dilution refrigerators, the only technology capable of providing continuous cooling down to millikelvin temperatures, which is essential for operating modern superconducting qubits [1]. While alternative technologies like adiabatic demagnetization refrigerators (ADRs) can reach similar temperatures, they operate in single-shot mode and cannot provide the continuous cooling required for steady-state quantum computing operations [2]. A next-generation, compact ³He-⁴He dilution refrigerator system has been demonstrated to cool samples to below 25 millikelvin and return to room temperature in under 24 hours, using a reduced charge of Helium-3 and without liquid nitrogen precooling [3].

Dilution refrigeration

System demonstration

Continuous cooling to

Enables steady-state qubit operation; single-shot ADR may not provide sustained cooling

Demonstrated in compact system without LN₂ precooling; scale-up and long-term stability under evaluation

Evidence Dimension	Base Temperature / Cooling Mode
Target Compound Data	<25 mK (continuous cooling)
Comparator Or Baseline	Adiabatic Demagnetization Refrigerator (ADR)
Quantified Difference	Continuous operation (vs. single-shot for ADR)
Conditions	³He-⁴He dilution refrigerator, operation without liquid nitrogen precooling

Why This Matters

For quantum computing R&D and production testing, the combination of sub-25 mK temperatures and continuous operation is non-negotiable. While ADRs can be used for some pre-cooling stages, the continuous cooling capability of a Helium-3 dilution refrigerator is a prerequisite for the long coherence times and sustained operation needed in practical quantum computers, making it a must-have for any serious quantum computing facility.

• [1] Cho, A. (2026, April 16). As helium-3 runs scarce, researchers seek new ways to chill quantum computers. Science. View Source
• [2] Pobell, F. (2007). Matter and Methods at Low Temperatures (3rd ed.). Springer. View Source
• [3] The Quantum Insider. (2026, March 3). Dutch Project Quper Results in New Leiden Cryogenics Mini-fridge, Controlled by OrangeQS Juice Operating System. View Source

Helium-3 Key Applications

High-Sensitivity Neutron Detection

For applications where detection sensitivity is paramount, such as in radiation portal monitors for homeland security, cosmic ray neutron monitors for space weather prediction, and neutron scattering instruments at national laboratories, Helium-3 remains the benchmark. The evidence shows that Helium-3 detectors provide a detection efficiency nearly three times higher than the closest alternative, boron-coated straw detectors [1]. This superior efficiency directly enables faster detection of illicit nuclear materials and higher-fidelity data from neutron scattering experiments, justifying its selection despite supply constraints and higher cost.

Space-Based Cryogenic Cooling

In the design of space telescopes and scientific payloads where power, mass, and performance are tightly constrained, Helium-3 is a decisive material. For the HUBS mission, calculations show that substituting Helium-3 for Helium-4 in a pulse tube cryocooler increases the cooling capacity at 4.2 K from 22.0 mW to 53.1 mW—a 141% gain [2]. Similarly, Helium-3 regenerators in 4 K cryocoolers have been shown to achieve a coefficient of performance 3.8 times higher than their Helium-4 counterparts [3]. This performance delta can be the difference between a viable mission and an underpowered one, making Helium-3 essential for enabling high-resolution instruments in space.

Quantum Computing R&D and Qubit Testing

The development and operation of superconducting qubit-based quantum computers are strictly dependent on sub-25 mK temperatures, a domain uniquely accessible via Helium-3-based dilution refrigerators [4]. Unlike alternative single-shot cooling methods like adiabatic demagnetization refrigerators (ADRs), dilution refrigerators provide continuous cooling, a prerequisite for the long coherence times and sustained gate operations required for quantum computation [5]. Next-generation systems like the 'mini-fridge' demonstrate that this performance can be achieved with reduced Helium-3 volumes and faster turnaround times, making them a crucial tool for accelerating quantum chip development cycles.

High-Resolution Pulmonary MRI

In pulmonary research requiring high-resolution ventilation imaging, hyperpolarized Helium-3 MRI provides a distinct advantage. Its higher gyromagnetic ratio compared to Xenon-129 yields an inherently stronger signal-to-noise ratio, facilitating more detailed imaging of lung microstructure and gas flow [6]. While Xenon-129 is increasingly used due to lower cost and greater availability, studies that demand the highest possible image quality, such as those probing early-stage diseases like COPD or asthma, continue to rely on Helium-3 for its superior signal enhancement capability, which can be up to six orders of magnitude compared to conventional MRI [7].

Application

Selection Property

Validation Focus

High-sensitivity neutron monitoring

High thermal neutron capture cross-section and gamma insensitivity

Detection efficiency benchmarking vs. boron-coated straw or Li‑6 alternatives

Space-based cryocooler design

Higher cooling capacity and regenerator COP at 4 K compared to He‑4

Cryocooler performance modeling and experimental validation under mission constraints

Millikelvin refrigeration for qubits

Continuous sub‑25 mK cooling capability

Dilution refrigerator baseline temperature, turnaround time, and ³He charge efficiency

Hyperpolarized lung MRI research

Intrinsically higher gyromagnetic ratio for SNR

Polarization level, relaxation times, and image quality in pulmonary ventilation protocols

• [1] Mashao, D. C., et al. (2025). Boron-coated straw detector efficiency comparison with 3He proportional counters — A prospect for cosmic ray neutron monitoring. International Journal of Modern Physics E, 34(9), 2545004. View Source
• [2] SPIE Proceedings. (2022). A 4 K pulse tube cryocooler for the HUBS mission. SPIE Digital Library. View Source
• [3] Radebaugh, R., Huang, Y., O'Gallagher, A. A., & Gary, J. M. (2008). Calculated Performance of Low-Porosity Regenerators at 4 K with He-4 and He-3. In Cryocoolers 15. ICC Press. View Source
• [4] The Quantum Insider. (2026, March 3). Dutch Project Quper Results in New Leiden Cryogenics Mini-fridge, Controlled by OrangeQS Juice Operating System. View Source
• [5] Pobell, F. (2007). Matter and Methods at Low Temperatures (3rd ed.). Springer. View Source
• [6] Santyr, G., et al. (2022). Development of Hyperpolarized Xenon-129 Lung Magnetic Resonance Imaging: Comparative Pilot Study of Healthy Volunteers and Participants With Pulmonary Disease (NCT02740868). ClinicalTrials.gov. View Source
• [7] Friese, M., et al. (2009, April 14). UQ breaks new ground in human MRI technology. UQ News. View Source